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Compound of Interest

Compound Name: N-(tert-butyl)-2-nitrobenzamide

Cat. No.: B2834635 Get Quote

These compounds belong to the nitrobenzamide class, which is of significant interest in

medicinal chemistry. The presence of the nitro group and the tert-butyl amide functionality

imparts specific physicochemical properties that influence their biological activity. They have

been investigated for their potential in treating neurodegenerative diseases and as

antimycobacterial agents.

Chemical Structure and Properties
The chemical structures and key properties of N-(tert-butyl)-3-nitrobenzamide and N-(tert-

butyl)-4-nitrobenzamide are summarized below.
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Property
N-(tert-butyl)-3-
nitrobenzamide

N-(tert-butyl)-4-
nitrobenzamide

Chemical Structure

CAS Number 10222-93-2 42498-30-6[1][2][3]

Molecular Formula C₁₁H₁₄N₂O₃ C₁₁H₁₄N₂O₃[1][4]

Molecular Weight 222.24 g/mol 222.24 g/mol [1][4]

Melting Point 123-125 °C[5] 162-163 °C[5]

Appearance Not specified White to off-white solid[1]

Predicted Boiling Point 371.1±25.0 °C 390.0±25.0 °C[1]

Predicted Density 1.162±0.06 g/cm³ 1.162±0.06 g/cm³[1]

Predicted pKa 14.00±0.46 13.63±0.46[1]

Experimental Protocols
Synthesis of N-(tert-butyl)-nitrobenzamide Isomers
A general and effective method for the synthesis of N-(tert-butyl)-3-nitrobenzamide and N-(tert-

butyl)-4-nitrobenzamide is the acylation of tert-butylamine with the corresponding nitrobenzoyl

chloride.

Experimental Procedure:

Reaction Setup: A solution of tert-butylamine in a suitable solvent (e.g., ethyl acetate) is

prepared in a reaction vessel and cooled to approximately 5°C using an ice bath.
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Addition of Acyl Chloride: The corresponding nitrobenzoyl chloride (3-nitrobenzoyl chloride or

4-nitrobenzoyl chloride) dissolved in the same solvent is added dropwise to the cooled amine

solution. The temperature should be maintained below 10°C during the addition.

Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is

stirred at room temperature for several hours to ensure the completion of the reaction.

Work-up: The reaction mixture is filtered to remove any solid by-products. The filtrate is then

washed sequentially with a dilute acid solution (e.g., 5% HCl) and a saturated sodium

chloride solution.

Isolation and Purification: The organic layer is dried over an anhydrous drying agent (e.g.,

magnesium sulfate), filtered, and the solvent is removed under reduced pressure to yield the

crude product.

Drying: The resulting crystalline product is dried in a vacuum oven to remove any residual

solvent.

This procedure has been reported to yield N-(tert-butyl)-3-nitrobenzamide in 92% yield and N-

(tert-butyl)-4-nitrobenzamide in 77% yield.[5]
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Caption: General workflow for the synthesis of N-(tert-butyl)-nitrobenzamide isomers.
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Biological Activity and Drug Development
Neurodegenerative Disorders
A family of benzamide compounds, including N-tert-butyl 4-nitrobenzamide, has demonstrated

significant activity in a preclinical model of Parkinson's disease.[6] These compounds have

been shown to prevent the MPTP-induced reduction of dopamine levels.[6] Notably, N-tert-butyl

4-nitrobenzamide is considered a pro-drug that is biotransformed in vivo to its corresponding

acetamido and amino derivatives, which are also active.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Overview of N-(tert-butyl)-3-nitrobenzamide and N-(tert-
butyl)-4-nitrobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2834635#n-tert-butyl-2-nitrobenzamide-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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